Cas no 62512-04-3 (4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester)
62512-04-3 structure
Product Name:4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester
CAS No:62512-04-3
MF:C13H14O6
MW:266.246664524078
CID:526665
Update Time:2025-04-19
4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester
- Djalonensin
- 1,3-Dihydro-5,7-dimethoxy-6-methyl-1-oxo-4-isobenzofurancarboxylic acid methyl ester
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- Inchi: 1S/C13H14O6/c1-6-10(16-2)8(12(14)18-4)7-5-19-13(15)9(7)11(6)17-3/h5H2,1-4H3
- InChI Key: PNCHCGZPCUVWGD-UHFFFAOYSA-N
- SMILES: COC(C1C(OC)=C(C)C(OC)=C2C=1COC2=O)=O
Computed Properties
- Exact Mass: 266.07902
- Monoisotopic Mass: 266.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.1A^2
Experimental Properties
- PSA: 71.06
4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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